Cas no 588692-42-6 (2-Amino-N-benzyl-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide)

• Product Name: 2-Amino-N-benzyl-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide
• CAS No: 588692-42-6
• MF: C₁₈H₂₂N₂OS
• MW: 314.445083141327
• MDL: MFCD03944403
• CID: 4715408
• Update Time: 2025-05-24

2-Amino-N-benzyl-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-benzyl-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide
• 2-Amino-N-benzyl-4,5,6,7,8,9-hexahydrocycloocta-[b]thiophene-3-carboxamide
• Oprea1_365472
• STK437170
• BBL016948
• ST50843976
• R8131
• 2-amino-N-benzyl-4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-3-carboxamide
• (2-amino(4,5,6,7,8,9-hexahydrocycloocta[1,2-b]thiophen-3-yl))-N-benzylcarboxam ide
• 2-Amino-N-benzyl-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide

• MDL： MFCD03944403
• Inchi： 1S/C18H22N2OS/c19-17-16(14-10-6-1-2-7-11-15(14)22-17)18(21)20-12-13-8-4-3-5-9-13/h3-5,8-9H,1-2,6-7,10-12,19H2,(H,20,21)
• InChI Key： AULPELSWYZFVLE-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NCC2C=CC=CC=2)=O)C2=C1CCCCCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 370
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 2-Amino-N-benzyl-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide

2-Amino-N-benzyl-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide

The compound with CAS No 588692-42-6, known as 2-Amino-N-benzyl-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic structures with a unique combination of functional groups that make it a promising candidate for various applications.

The structure of 2-Amino-N-benzyl-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide is characterized by a bicyclic system consisting of a cyclooctabthiophene ring fused with a six-membered saturated ring. The presence of an amino group (-NH₂) at the 2-position and a benzyl-substituted carboxamide group (-CONHCH₂C₆H₅) at the 3-position introduces significant chemical versatility to the molecule. These functional groups not only influence the physical properties of the compound but also play a crucial role in its potential biological activity.

Recent studies have highlighted the importance of bicyclic systems in drug design due to their ability to mimic natural product scaffolds. The hexahydrocyclooctabthiophene core of this compound provides a rigid framework that can be exploited for designing molecules with specific pharmacokinetic profiles. The benzyl-substituted carboxamide group further enhances the molecule's solubility and bioavailability, making it an attractive target for medicinal chemists.

In terms of synthesis, this compound can be prepared through a multi-step process involving cyclization reactions and functional group transformations. The key steps include the formation of the bicyclic system via sulfur-mediated cyclization and subsequent modifications to introduce the amino and benzyl groups. Researchers have optimized these steps to achieve high yields and purity levels suitable for biological testing.

The amino group in this compound serves as a site for potential post-translational modifications or interactions with biological targets such as enzymes or receptors. This feature has led to investigations into its role as a lead compound for developing new therapeutics targeting various diseases. For instance, studies have shown that analogs of this compound exhibit moderate inhibitory activity against certain kinases involved in cancer progression.

Moreover, the benzyl-substituted carboxamide group contributes to the molecule's lipophilicity and hydrogen bonding capacity. These properties are critical for designing drugs that can cross cellular membranes and bind effectively to their target proteins. Recent advancements in computational chemistry have enabled researchers to model these interactions with high precision, further accelerating drug discovery efforts.

In conclusion, 2-Amino-N-benzyl-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide represents a novel chemical entity with promising potential in pharmaceutical research. Its unique structure and functional groups make it an ideal candidate for exploring new therapeutic strategies while providing ample opportunities for further structural modifications to optimize its properties.